![molecular formula C9H9N B133222 2-Phenylpropanenitrile CAS No. 1823-91-2](/img/structure/B133222.png)
2-Phenylpropanenitrile
Overview
Description
2-Phenylpropanenitrile (2-PPN) is an organic compound and a colorless liquid. It is a versatile reagent that has been used in a variety of chemical and biochemical studies. It is an important intermediate in the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and dyes. 2-PPN is also used as a reagent in the synthesis of polymers, peptides, and other compounds.
Scientific Research Applications
Synthesis of Nitrile-Bearing Quaternary Centers
2-Phenylpropanenitrile derivatives are utilized in the synthesis of nitrile-bearing quaternary centers. These centers are crucial in pharmaceuticals and as synthetic intermediates. The use of 2-methyl-2-phenylpropanenitrile, a non-toxic CN source, is notable in this context. It enables the creation of nitrile products through a thermodynamic transnitrilation and anion-relay strategy. This efficient one-pot process facilitates the gem-difunctionalization of alkyl lithium reagents (Alazet et al., 2019).
Polymerization Control
This compound derivatives, like Dispolreg 007, demonstrate robust regulatory properties for the controlled (co)polymerization of methacrylates and styrene by nitroxide mediated polymerization. This highlights its role in the field of polymer chemistry (Simula et al., 2019).
Study of Donor–π–Acceptor Push–Pull Molecules
The molecular structure and nature of certain this compound derivatives have been studied for insights into their reactivity. These studies contribute to understanding the zwitterionic nature of donor–π–acceptor push–pull molecules (Jasiński et al., 2016).
Catalysis and Chemical Reactions
This compound plays a role in various catalytic and chemical processes. For instance, its derivatives have been used in the synthesis of benzimidazoles in high-temperature water. This represents a green method for synthesizing compounds with potential pharmaceutical applications (Dudd et al., 2003).
Phenylpropanoid Pathway in Plants
In botanical studies, compounds related to this compound are significant. For instance, the phenylpropanoid pathway in plants, which involves phenolic compounds, plays a critical role in plant response to abiotic stress. This pathway is crucial for understanding plant resilience and adaptation (Sharma et al., 2019).
Pharmaceutical Synthesis
This compound derivatives are employed in the preparation of pharmaceuticals. For example, its use in the synthesis of 2-phenylpropionitrile, which is used in producing non-steroidal anti-inflammatory drugs (NSAIDs) like Ketoprofen, Ibuprofen, and Naproxen, is significant (Molleti & Yadav, 2017).
Mechanism of Action
Target of Action
2-Phenylpropanenitrile, also known as α-Methylphenylacetonitrile, is an organic compound and a pharmaceutical intermediate It’s known that nitriles, the class of organic compounds to which this compound belongs, often target enzymes or receptors in biological systems, altering their function .
Mode of Action
Nitriles typically interact with their targets through nucleophilic attack, where a molecule donates a pair of electrons to form a new bond . This interaction can lead to changes in the target’s function, potentially altering cellular processes.
Biochemical Pathways
Nitriles can participate in various reactions, including hydrolysis and reduction . These reactions can lead to the formation of carboxylic acids and amines, respectively, which can affect multiple biochemical pathways.
Pharmacokinetics
The physicochemical properties of the compound, such as its solubility and molecular weight, can influence its bioavailability .
Result of Action
It’s known that the compound can be used to synthesize 2-phenylpropionic acid , which has various applications in pharmaceuticals, fragrances, and pesticides .
Safety and Hazards
Biochemical Analysis
Molecular Mechanism
The molecular mechanism of action of 2-Phenylpropanenitrile is not well-understood. It is likely that this compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. Specific details about these mechanisms are currently lacking in the literature .
Temporal Effects in Laboratory Settings
Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently lacking in the literature .
Subcellular Localization
The subcellular localization of this compound and any effects on its activity or function are not well-documented. It is possible that this compound has targeting signals or post-translational modifications that direct it to specific compartments or organelles. Specific details about these processes are currently lacking in the literature .
properties
IUPAC Name |
2-phenylpropanenitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N/c1-8(7-10)9-5-3-2-4-6-9/h2-6,8H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVAOLENBKNECGF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C#N)C1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10870913 | |
Record name | Benzeneacetonitrile, .alpha.-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10870913 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
131.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1823-91-2 | |
Record name | 2-Phenylpropionitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1823-91-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Phenylpropionitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001823912 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Phenylpropanenitrile | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=37485 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Phenylpropanenitrile | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=11264 | |
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Record name | Benzeneacetonitrile, .alpha.-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzeneacetonitrile, .alpha.-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10870913 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-phenylpropiononitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.777 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 2-phenylpropanenitrile behave as a reagent in organic synthesis?
A1: this compound can act as an electrophilic cyanide source for synthesizing molecules with nitrile-bearing quaternary centers. This process, termed "transnitrilation", relies on an equilibrium-driven reaction where the thermodynamically favored product is formed. This method is particularly useful for gem-difunctionalization of alkyl lithium reagents. []
Q2: Can you explain the role of this compound in oxidative nucleophilic substitution reactions?
A2: this compound, when treated with a strong base, forms a tertiary carbanion. This carbanion can then add to heterocyclic nitroarenes. The resulting adduct can be oxidized by an oxidizing agent like potassium permanganate (KMnO4) to yield products of oxidative nucleophilic substitution of hydrogen (ONSH). This reaction pathway offers a method to functionalize heterocyclic nitroarenes. [, ]
Q3: Are there any studies exploring the interaction of this compound with transition metal complexes?
A3: Yes, research demonstrates that this compound can undergo [, ]-addition reactions with specific rhenium PNP pincer complexes. This interaction highlights the ability of such complexes to activate the nitrile group in this compound, leading to the formation of ketimido complexes. Interestingly, this activation process is reversible, showcasing the potential for catalytic applications. []
Q4: What is the significance of the reversible nature of the reaction between this compound and the rhenium complex?
A4: The reversibility of this reaction is crucial as it allows for the development of catalytic cycles. For instance, the rhenium complex mentioned in the research was successfully employed as a catalyst in Michael addition reactions, where this compound acts as a reactant. This highlights the potential of using this compound in catalytic systems for various organic transformations. []
Q5: What spectroscopic techniques are useful for characterizing this compound and its derivatives?
A5: Both 1H and 13C NMR spectroscopy are valuable tools for characterizing this compound derivatives, especially for analyzing the products formed after its reactions, like substituted 5-methyl-3,5-diphenylimidazolidin-2,4-diones. These techniques help determine the structure and confirm the success of the synthetic procedures. []
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